![molecular formula C8H10N2O2S B6201678 methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate CAS No. 2109870-57-5](/img/no-structure.png)
methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate, also known as MCSI, is an organic compound with a molecular formula of C7H10N2O2S. It is a cyclic sulfonamide that is used in a variety of scientific research applications, including drug and enzyme research. The compound is a white to off-white crystalline solid that is soluble in water and other organic solvents. It has a melting point of 182-185 °C and a boiling point of 272-273 °C.
Scientific Research Applications
Methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate has been used in a variety of scientific research applications, including drug and enzyme research. It has been used as a model compound for studying the structure-activity relationships (SAR) of cyclic sulfonamides and for investigating the mechanism of action of cyclic sulfonamide drugs. It has also been used to study the binding of cyclic sulfonamides to enzyme active sites and to investigate the role of the cyclic sulfonamide moiety in enzyme inhibition.
Mechanism of Action
Methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate is an inhibitor of the enzyme cyclooxygenase (COX). It binds to the active site of the enzyme and inhibits its activity. The binding of this compound to the active site of the enzyme is thought to involve hydrogen bonding, hydrophobic interactions, and electrostatic interactions. The binding of this compound to the active site of the enzyme results in the inhibition of the enzyme's activity, which in turn leads to the inhibition of the production of prostaglandins and other inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects. In one study, this compound was found to inhibit the production of prostaglandins and other inflammatory mediators in a dose-dependent manner. It was also found to reduce the severity of inflammation in animal models of arthritis. In addition, this compound has been found to possess antinociceptive and anti-hyperalgesic effects in animal models of pain.
Advantages and Limitations for Lab Experiments
Methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound that is readily available. It is also a relatively stable compound that is soluble in water and other organic solvents. Furthermore, it has been well-studied, so its mechanism of action and biochemical and physiological effects are well-understood.
However, there are some limitations to using this compound in laboratory experiments. It is a relatively low-potency compound, so it may not be suitable for use in experiments that require high concentrations of the compound. In addition, it has been found to be toxic to some cell lines, so it should be used with caution.
Future Directions
There are several potential future directions for methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate research. These include further investigation of its mechanism of action, its effects on other enzymes, and its potential therapeutic uses. In addition, further research could be conducted to determine the optimal conditions for its synthesis and to develop new derivatives of this compound with improved potency. Finally, further research could be conducted to investigate the potential toxic effects of this compound and to develop strategies to reduce its toxicity.
Synthesis Methods
Methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate can be synthesized from cyclopropylsulfanyl chloride and 1H-imidazole-5-carboxylic acid in a two-step reaction. In the first step, the cyclopropylsulfanyl chloride is reacted with 1H-imidazole-5-carboxylic acid in the presence of an aqueous sodium hydroxide solution to form 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylic acid. In the second step, the 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylic acid is reacted with methyl iodide in the presence of a base, such as potassium carbonate, to form the desired this compound.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate involves the reaction of cyclopropylamine with carbon disulfide to form cyclopropylthiocarbamoyl sulfide, which is then reacted with ethyl chloroformate to form ethyl N-cyclopropylthiocarbamoyl-N'-ethoxycarbonylsulfenamide. This compound is then reacted with imidazole to form methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate.", "Starting Materials": [ "Cyclopropylamine", "Carbon disulfide", "Ethyl chloroformate", "Imidazole" ], "Reaction": [ "Cyclopropylamine is reacted with carbon disulfide in the presence of a base such as sodium hydroxide to form cyclopropylthiocarbamoyl sulfide.", "Cyclopropylthiocarbamoyl sulfide is then reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl N-cyclopropylthiocarbamoyl-N'-ethoxycarbonylsulfenamide.", "Finally, ethyl N-cyclopropylthiocarbamoyl-N'-ethoxycarbonylsulfenamide is reacted with imidazole in the presence of a base such as potassium carbonate to form methyl 1-cyclopropyl-2-sulfanyl-1H-imidazole-5-carboxylate." ] } | |
2109870-57-5 | |
Molecular Formula |
C8H10N2O2S |
Molecular Weight |
198.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.